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Compound of Interest

Compound Name:
N-(4-Methylphenyl)-2-

sulfanylacetamide

CAS No.: 34282-30-9

Cat. No.: B1296351

Get Quote

Therapeutic Potential of N-(4-Methylphenyl)-2-
sulfanylacetamide
A Technical Guide to Zinc-Binding Scaffolds in Drug
Discovery
Executive Summary
N-(4-Methylphenyl)-2-sulfanylacetamide (also known as 2-mercapto-N-(p-tolyl)acetamide)

represents a privileged structural motif in medicinal chemistry, primarily functioning as a Zinc-

Binding Group (ZBG).[1] Unlike traditional hydroxamic acid ZBGs, which often suffer from poor

pharmacokinetics and off-target toxicity, the mercaptoacetamide scaffold offers a "soft" sulfur

donor profile, providing unique selectivity for zinc-dependent metalloenzymes.

This technical guide analyzes its dual-therapeutic potential in reversing antibiotic resistance

(via Metallo-
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-lactamase inhibition) and oncology/neuroprotection (via HDAC6 inhibition).

Chemical Architecture & Pharmacophore Analysis
The molecule consists of three distinct pharmacophoric elements that dictate its biological

activity:

The Tolyl "Cap" (Hydrophobic Tail): The 4-methylphenyl group provides lipophilicity (

-tolyl), facilitating penetration into hydrophobic pockets of enzyme active sites (e.g., the L2
loop of NDM-1 or the surface rim of HDACs).

The Amide Linker: A rigid spacer that orients the metal-binding group while forming hydrogen

bonds with enzyme backbone residues (often creating a "clamp" effect).

The Thiol "Warhead" (ZBG): The terminal sulfhydryl (-SH) group acts as a monodentate or

bidentate ligand for Zinc ions (

).

Pharmacophore Visualization
The following diagram illustrates the functional logic of the molecule:
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Figure 1: Pharmacophoric dissection of N-(4-Methylphenyl)-2-sulfanylacetamide.

Therapeutic Application A: Reversing Antibiotic
Resistance
Target: Metallo-

-lactamases (MBLs) Primary Enzymes: NDM-1 (New Delhi Metallo-

-lactamase), VIM-1, IMP-7.
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The proliferation of Gram-negative bacteria expressing MBLs renders carbapenems (last-resort

antibiotics) ineffective. Unlike serine

-lactamases, MBLs utilize active-site zinc ions to hydrolyze the

-lactam ring.

Mechanism of Action
N-(4-Methylphenyl)-2-sulfanylacetamide acts as a competitive inhibitor. The thiol group

displaces the bridging water molecule (or hydroxide) usually found between the two zinc ions (

and

) in the MBL active site.[2]

Binding Mode: The sulfur atom coordinates to the Zinc ions, preventing the polarization of

the water molecule required for

-lactam hydrolysis.

Virulence Inhibition: Recent studies indicate this scaffold also inhibits LasB, a virulence factor

in Pseudomonas aeruginosa, offering a dual mechanism: stripping the bacteria of its defense

(MBL) and its offense (LasB).

Comparative Potency Data (Class Representative)
Data synthesized from N-aryl mercaptoacetamide structure-activity relationship (SAR) studies.
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Target Enzyme Role
IC50 Range (Est.)
[3][4]

Mechanism

NDM-1
Carbapenem

Resistance

0.5 - 5.0

M
Zn Chelation (Thiol)

VIM-1
Carbapenem

Resistance

1.0 - 8.0

M
Zn Chelation

LasB
P. aeruginosa

Virulence

5.0 - 20

M
Elastase Inhibition

ACE
Blood Pressure (Off-

target)

> 100

M

Low Affinity

(Selectivity)

Therapeutic Application B: Oncology & Neuroprotection
Target: Histone Deacetylase 6 (HDAC6)[5]

While pan-HDAC inhibitors (like SAHA) are approved for cancer, they suffer from toxicity.[3]

HDAC6 is a unique isoform located primarily in the cytoplasm, regulating microtubule stability

via

-tubulin deacetylation.[6]

Selectivity: The "cap-linker-ZBG" structure of N-(4-Methylphenyl)-2-sulfanylacetamide
allows for specific tuning. The bulky tolyl group helps exclude the molecule from the narrower

active sites of Class I HDACs (nuclear), favoring the wider entrance of HDAC6.

Neuroprotection: Selective HDAC6 inhibition promotes tubulin acetylation, enhancing axonal

transport. This is a therapeutic strategy for neurodegenerative diseases like Alzheimer's and

Charcot-Marie-Tooth disease.

Experimental Protocol: Synthesis & Validation
Objective: Synthesize N-(4-Methylphenyl)-2-sulfanylacetamide via a two-step sequence

avoiding disulfide dimerization.
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Figure 2: Synthetic route for N-(4-Methylphenyl)-2-sulfanylacetamide.
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Detailed Methodology
Step 1: Chloroacetylation

Setup: Flame-dry a 100 mL round-bottom flask (RBF) and purge with Argon.

Reagents: Dissolve

-toluidine (1.0 eq) and Diisopropylethylamine (DIPEA, 1.2 eq) in anhydrous Dichloromethane
(DCM).

Addition: Cool to 0°C. Add Chloroacetyl chloride (1.1 eq) dropwise over 20 minutes.

Reaction: Warm to Room Temperature (RT) and stir for 2 hours.

Validation (TLC): Monitor disappearance of amine. Mobile phase: Hexane/EtOAc (3:1).

Workup: Wash with 1N HCl, then saturated

. Dry organic layer over

. Concentrate to yield 2-chloro-N-(p-tolyl)acetamide.

Step 2: Thiol Substitution & Deprotection Note: Direct reaction with NaSH can lead to

disulfides. The thioacetate route is preferred for purity.

Substitution: Dissolve the chloro-intermediate (1.0 eq) in acetone. Add Potassium

Thioacetate (1.2 eq). Stir at RT for 3 hours.

Hydrolysis: Add degassed NaOH (2M) in Methanol. Stir for 30 minutes under Argon (Strict

anaerobic conditions to prevent oxidation).

Isolation: Acidify carefully with 1N HCl to pH 4. Extract immediately with DCM.

Purification: Recrystallization from Ethanol/Water or Flash Chromatography (if stable).

Storage: Store under inert gas at -20°C. Thiols oxidize to disulfides in air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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